Cas no 1361494-29-2 (3,2',3',6'-Tetrachlorobiphenyl-2-carbonitrile)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-2-carbonitrile
• CAS No: 1361494-29-2
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4789644
• Update Time: 2023-08-17

3,2',3',6'-Tetrachlorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-9-3-1-2-7(8(9)6-18)12-10(15)4-5-11(16)13(12)17/h1-5H
• InChI Key： QISKTZVGHLFNEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC=C(C=1C#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 5.1
• Topological Polar Surface Area: 23.8